Cas no 1806262-23-6 (Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806262-23-6
• MF: C₉H₄F₇NO₃
• MW: 307.121787071228
• CID: 4829101
• Update Time: 2025-05-20

Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H4F7NO3/c1-19-7(18)6-5(10)3(8(11,12)13)2-4(17-6)20-9(14,15)16/h2H,1H3
• InChI Key： FAGGLEZYTLODAE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=NC(=CC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806262-23-6): A Comprehensive Overview

Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806262-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate fluorinated pyridine core, exhibits a unique set of chemical and biological properties that make it a valuable candidate for various research applications.

The molecular structure of Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate is composed of a pyridine ring substituted with multiple fluorinated and methoxylated groups. The presence of three fluorine atoms at different positions—specifically at the 3rd, 4th, and 6th positions—enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methoxyl group at the 6th position introduces a polar moiety that can influence solubility and binding interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. These compounds have been explored for their potential in developing novel therapeutic agents, particularly in the treatment of infectious diseases, cancer, and neurological disorders. The fluorine atoms in Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate play a crucial role in modulating the compound's pharmacokinetic properties, including its bioavailability and half-life.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its structural features to synthesize derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated that modifications to the fluorinated pyridine core can lead to compounds with improved binding affinity to specific enzymes and receptors. This has opened up new avenues for drug discovery, particularly in targeting enzymes involved in metabolic pathways relevant to human health.

The synthesis of Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate presents both challenges and opportunities for chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the scalability of production but also enable the synthesis of complex derivatives with tailored properties.

From a biological perspective, the fluorinated pyridine scaffold in Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate has been shown to enhance interactions with biological targets by increasing hydrophobicity and reducing susceptibility to metabolic degradation. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation. Preliminary results suggest promising activity against various disease targets, including kinases and transcription factors implicated in cancer progression.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities between Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate and its biological targets. These studies have provided valuable insights into how structural modifications can optimize pharmacological activity. Furthermore, virtual screening approaches have accelerated the identification of potential drug candidates by rapidly evaluating large libraries of compounds based on their predicted interactions with target proteins.

In conclusion, Methyl 3-fluoro-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806262-23-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.